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Compound of Interest

Compound Name: Sodium 2-propanethiolate

Cat. No.: B1587550 Get Quote

CAS Number: 20607-43-6

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sodium 2-propanethiolate, a

versatile organosulfur compound with significant applications in organic synthesis and

materials science. This document is intended to serve as a valuable resource for researchers,

scientists, and professionals in drug development by consolidating key data, experimental

methodologies, and illustrating its reactive properties.

Chemical Properties and Data
Sodium 2-propanethiolate, with the chemical formula C₃H₇NaS, is the sodium salt of 2-

propanethiol.[1][2] It is a fine white crystalline powder that is reactive with water.[3] This

compound is primarily utilized as a potent nucleophile in various chemical transformations,

most notably in the synthesis of thioethers and as a ligand in the formation of coordination

polymers.

Table 1: Physical and Chemical Properties of Sodium 2-propanethiolate
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Property Value Source

Molecular Formula C₃H₇NaS [1][2]

Molecular Weight 98.14 g/mol [1][2]

Appearance Fine white crystalline powder [3]

CAS Number 20607-43-6 [1][2]

Synonyms
2-Propanethiol sodium salt,

Sodium isopropyl thiolate

InChI Key
NQHKCHWQDDWQJR-

UHFFFAOYSA-M

SMILES CC(C)[S-].[Na+] [2]

Assay ≥90.0%

Safety and Handling
Sodium 2-propanethiolate is classified as a hazardous substance and requires careful

handling to ensure laboratory safety.[3]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Description Source

Hazard Statement H314

Causes severe skin

burns and eye

damage.

[2]

Precautionary

Statement
P260

Do not breathe

dust/fume/gas/mist/va

pors/spray.

[2]

Precautionary

Statement
P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[2]

Precautionary

Statement
P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

Precautionary

Statement
P303 + P361 + P353

IF ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water/shower.

It is crucial to handle this compound in a well-ventilated area, avoiding dust formation and

contact with skin and eyes.[3] The material is known to react with water and should be kept

away from incompatible materials such as strong acids, alcohols, and oxidizing agents.[3]

Experimental Protocols
Sodium 2-propanethiolate is a key reagent in several synthetic procedures. Below are

detailed experimental protocols for two of its primary applications.
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Synthesis of Isopropyl Phenyl Thioether via
Nucleophilic Substitution
This protocol describes a representative procedure for the synthesis of a thioether using

Sodium 2-propanethiolate and an aryl halide, analogous to the Williamson ether synthesis.[4]

[5][6]

Materials:

Sodium 2-propanethiolate (1.0 eq)

Bromobenzene (1.0 eq)

Anhydrous N,N-Dimethylformamide (DMF)

Diethyl ether

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve

Sodium 2-propanethiolate in anhydrous DMF.

To the stirred solution, add bromobenzene dropwise at room temperature.
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Heat the reaction mixture to 80-100 °C and maintain it at this temperature for 4-6 hours,

monitoring the reaction progress by thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Pour the reaction mixture into a separatory funnel containing water and extract with diethyl

ether (3 x 50 mL).

Combine the organic layers and wash with a saturated aqueous sodium bicarbonate solution

(2 x 50 mL) and then with brine (1 x 50 mL).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

The crude product can be purified by column chromatography on silica gel to yield pure

isopropyl phenyl thioether.

General Protocol for the Synthesis of a Coordination
Polymer
This protocol provides a general methodology for the synthesis of a coordination polymer using

Sodium 2-propanethiolate as a source of the thiolate ligand.[7][8][9]

Materials:

Sodium 2-propanethiolate (2.0 eq)

A metal salt (e.g., Silver Nitrate, AgNO₃) (1.0 eq)

A suitable solvent system (e.g., ethanol/water mixture)

Reaction vessel (e.g., beaker or flask)

Stirring apparatus

Procedure:

Prepare a solution of the metal salt in the chosen solvent.
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In a separate vessel, dissolve Sodium 2-propanethiolate in the same solvent.

Slowly add the Sodium 2-propanethiolate solution to the metal salt solution while stirring

vigorously.

The formation of a precipitate indicates the formation of the coordination polymer.

Continue stirring the mixture at room temperature for a specified period (e.g., 2-24 hours) to

allow for complete reaction and self-assembly.

Collect the solid product by filtration.

Wash the collected solid with the solvent to remove any unreacted starting materials and

byproducts.

Dry the resulting coordination polymer under vacuum.

Characterize the product using techniques such as X-ray diffraction (XRD), infrared (IR)

spectroscopy, and elemental analysis.

Visualizations of Chemical Pathways and Workflows
S N 2 Reaction Pathway for Thioether Synthesis
The primary application of Sodium 2-propanethiolate in organic synthesis is as a nucleophile

in S N 2 reactions to form thioethers. The following diagram illustrates the concerted

mechanism of this reaction.
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Reactants Transition State

Products

Sodium 2-propanethiolate
(CH₃)₂CHS⁻Na⁺ [S···R···X]⁻

Nucleophilic Attack

Alkyl Halide
(R-X)

Thioether
((CH₃)₂CH-S-R)Bond Formation

Sodium Halide
(Na⁺X⁻)

Leaving Group Departure

Click to download full resolution via product page

Caption: S N 2 reaction mechanism for thioether synthesis.

Experimental Workflow for Thioether Synthesis and
Purification
The following diagram outlines the typical laboratory workflow for the synthesis and subsequent

purification of a thioether using Sodium 2-propanethiolate.
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Start: Combine Reactants
(Sodium 2-propanethiolate & Alkyl Halide in DMF)

Reaction
(Heating under reflux)

Aqueous Workup
(Extraction with Diethyl Ether)

Washing
(Saturated NaHCO₃ & Brine)

Drying
(Anhydrous MgSO₄)

Filtration

Solvent Evaporation
(Rotary Evaporator)

Purification
(Column Chromatography)

Final Product: Pure Thioether

Click to download full resolution via product page

Caption: Workflow for thioether synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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